Cas no 1208417-91-7 (1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one)

• Product Name: 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• CAS No: 1208417-91-7
• MF: C₂₁H₂₉N₃O₂S
• MW: 387.538863897324
• CID: 6216372
• PubChem ID: 45540395
• Update Time: 2025-05-22

1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one
• 1208417-91-7
• VU0648199-1
• F5596-0394
• 1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• 1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
• AKOS024514735
• 1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone

• Inchi： 1S/C21H29N3O2S/c1-14(2)20-22-23-21(26-20)17-9-11-24(12-10-17)19(25)13-16-5-7-18(8-6-16)27-15(3)4/h5-8,14-15,17H,9-13H2,1-4H3
• InChI Key： NDMFYLCEHWHGPB-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(N1CCC(C2=NN=C(C(C)C)O2)CC1)=O

Computed Properties

• Exact Mass: 387.198
• Monoisotopic Mass: 387.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5A^2
• XLogP3: 3.9

Additional information on 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one

Comprehensive Analysis of 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one (CAS No. 1208417-91-7)

The compound 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one, identified by its CAS No. 1208417-91-7, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of a 1,3,4-oxadiazole ring and a piperidine moiety, which are known for their diverse pharmacological activities. The presence of a propan-2-ylsulfanyl group further enhances its potential for interaction with biological targets, making it a subject of intense research in recent years.

In the context of current trends, researchers are increasingly focusing on heterocyclic compounds like 1,3,4-oxadiazoles due to their broad-spectrum applications in treating metabolic disorders, inflammation, and microbial infections. The piperidine scaffold, a common feature in many FDA-approved drugs, adds to the compound's versatility. Users searching for "oxadiazole derivatives in drug development" or "piperidine-based therapeutic agents" will find this molecule particularly relevant, as it exemplifies the convergence of these two pharmacophores.

The structural complexity of CAS No. 1208417-91-7 also aligns with the growing interest in multi-target-directed ligands (MTDLs), a hot topic in modern pharmacology. MTDLs are designed to address complex diseases like neurodegenerative disorders by simultaneously modulating multiple pathways. The propan-2-ylsulfanylphenylethanone moiety in this compound suggests potential interactions with enzymes or receptors involved in oxidative stress and inflammation, which are key factors in conditions such as Alzheimer's disease and diabetes.

From a synthetic chemistry perspective, the incorporation of a 1,3,4-oxadiazole-2-ylpiperidine core poses interesting challenges and opportunities. Recent publications highlight innovative methods for constructing such frameworks, often leveraging click chemistry or microwave-assisted synthesis to improve yields and selectivity. These techniques are frequently searched by chemists looking for "efficient synthesis of oxadiazole-piperidine hybrids" or "green chemistry approaches to heterocycles."

Beyond its pharmacological potential, 1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-4-(propan-2-ylsulfanyl)phenylethan-1-one has garnered attention in material science. The sulfur-containing functional group may contribute to unique electronic properties, making it a candidate for organic semiconductors or photovoltaic applications. This interdisciplinary relevance answers queries like "sulfanylphenyl compounds in optoelectronics"—a trending topic as renewable energy solutions gain traction globally.

Quality control and analytical characterization of this compound are critical for its application. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential to confirm its purity and structural integrity. Laboratories frequently search for "analytical methods for complex heterocycles" or "CAS No. 1208417-91-7 spectral data," underscoring the need for detailed documentation in peer-reviewed journals or technical databases.

In summary, CAS No. 1208417-91-7 exemplifies the intersection of cutting-edge medicinal chemistry and interdisciplinary innovation. Its structural features—1,3,4-oxadiazole, piperidine, and propan-2-ylsulfanyl groups—offer multiple avenues for exploration in drug design, material science, and synthetic methodology. As research progresses, this compound may emerge as a cornerstone in addressing unmet medical needs or advancing sustainable technologies.